Cas no 384374-54-3 (ethyl 2-tert-butyl-5-2-(4-fluorophenyl)-2-oxoethoxy-1-benzofuran-3-carboxylate)

• Product Name: ethyl 2-tert-butyl-5-2-(4-fluorophenyl)-2-oxoethoxy-1-benzofuran-3-carboxylate
• CAS No: 384374-54-3
• MF: C₂₃H₂₃FO₅
• MW: 398.424130678177
• CID: 6352815
• PubChem ID: 1050242
• Update Time: 2025-05-21

ethyl 2-tert-butyl-5-2-(4-fluorophenyl)-2-oxoethoxy-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-tert-butyl-5-2-(4-fluorophenyl)-2-oxoethoxy-1-benzofuran-3-carboxylate
• AF-399/41500660
• F1190-0250
• ethyl 2-tert-butyl-5-[2-(4-fluorophenyl)-2-oxoethoxy]-1-benzofuran-3-carboxylate
• Oprea1_472669
• ethyl 2-(tert-butyl)-5-(2-(4-fluorophenyl)-2-oxoethoxy)benzofuran-3-carboxylate
• 384374-54-3
• AKOS002163791

• Inchi： 1S/C23H23FO5/c1-5-27-22(26)20-17-12-16(10-11-19(17)29-21(20)23(2,3)4)28-13-18(25)14-6-8-15(24)9-7-14/h6-12H,5,13H2,1-4H3
• InChI Key： REQPOLCPQDYUKV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(COC1C=CC2=C(C=1)C(C(=O)OCC)=C(C(C)(C)C)O2)=O

Computed Properties

• Exact Mass: 398.15295199g/mol
• Monoisotopic Mass: 398.15295199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 65.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on ethyl 2-tert-butyl-5-2-(4-fluorophenyl)-2-oxoethoxy-1-benzofuran-3-carboxylate

Research Brief on Ethyl 2-tert-butyl-5-2-(4-fluorophenyl)-2-oxoethoxy-1-benzofuran-3-carboxylate (CAS: 384374-54-3)

Ethyl 2-tert-butyl-5-2-(4-fluorophenyl)-2-oxoethoxy-1-benzofuran-3-carboxylate (CAS: 384374-54-3) is a synthetic benzofuran derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of several studies exploring its pharmacological properties, synthetic pathways, and potential therapeutic uses. The presence of the 4-fluorophenyl and tert-butyl groups in its structure suggests possible interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of ethyl 2-tert-butyl-5-2-(4-fluorophenyl)-2-oxoethoxy-1-benzofuran-3-carboxylate, aiming to improve yield and purity while reducing production costs. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and confirm its structural integrity. These efforts are crucial for ensuring the reproducibility and scalability of the synthesis process, which is essential for future preclinical and clinical studies.

In the context of pharmacological research, ethyl 2-tert-butyl-5-2-(4-fluorophenyl)-2-oxoethoxy-1-benzofuran-3-carboxylate has shown promising activity in preliminary in vitro and in vivo assays. Studies have indicated that this compound may exhibit anti-inflammatory, anticancer, and antimicrobial properties, although the exact mechanisms of action remain under investigation. For instance, one study demonstrated its ability to inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways, suggesting its potential as a chemotherapeutic agent. Further research is needed to elucidate its pharmacokinetics, toxicity profile, and therapeutic efficacy.

The compound's potential as a lead molecule in drug discovery has also been explored. Researchers have investigated its interactions with various biological targets, including enzymes and receptors, using computational modeling and molecular docking studies. These approaches have provided insights into the compound's binding affinity and selectivity, which are critical for optimizing its pharmacological profile. Additionally, structure-activity relationship (SAR) studies have been conducted to identify key structural modifications that could enhance its biological activity and reduce off-target effects.

Despite the promising findings, several challenges remain in the development of ethyl 2-tert-butyl-5-2-(4-fluorophenyl)-2-oxoethoxy-1-benzofuran-3-carboxylate as a therapeutic agent. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to ensure its suitability for clinical use. Future research directions may include the development of prodrugs or formulation strategies to overcome these limitations. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound through the drug development pipeline.

In conclusion, ethyl 2-tert-butyl-5-2-(4-fluorophenyl)-2-oxoethoxy-1-benzofuran-3-carboxylate (CAS: 384374-54-3) represents a promising candidate for further investigation in the field of medicinal chemistry. Its unique structural features and preliminary pharmacological activities warrant continued research to fully explore its therapeutic potential. As new studies emerge, it will be important to integrate these findings into a comprehensive understanding of the compound's properties and applications, paving the way for its potential use in treating various diseases.